Cas no 913322-56-2 (4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE)

• Product Name: 4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE
• CAS No: 913322-56-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 996287
• PubChem ID: 53426717
• Update Time: 2025-04-20

4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE
• 4-(3,4-dimethoxyphenyl)-6-methylpyrimidin-2-amine
• 913322-56-2
• AKOS011771554
• DTXSID20699334
• hsp90_71
• BDBM225780

• Inchi： 1S/C13H15N3O2/c1-8-6-10(16-13(14)15-8)9-4-5-11(17-2)12(7-9)18-3/h4-7H,1-3H3,(H2,14,15,16)
• InChI Key： PAZLFKIJYYWIBG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(C)N=C(N)N=1)OC

Computed Properties

• Exact Mass: 245.11600
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.26000
• LogP: 2.63260